Cas no 61124-64-9 (Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-ethylbenzoyl)-)
61124-64-9 structure
Product Name:Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-ethylbenzoyl)-
CAS No:61124-64-9
MF:C20H16O3
MW:304.339245796204
CID:491309
PubChem ID:12956145
Update Time:2025-04-19
Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-ethylbenzoyl)- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-ethylbenzoyl)-
- 2-(4-ethylbenzoyl)spiro[cyclopropane-1,2'-indene]-1',3'-dione
- DTXSID40513886
- 61124-64-9
-
- Inchi: 1S/C20H16O3/c1-2-12-7-9-13(10-8-12)17(21)16-11-20(16)18(22)14-5-3-4-6-15(14)19(20)23/h3-10,16H,2,11H2,1H3
- InChI Key: FCOJKCVTLPWFRA-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C21CC2C(C1C=CC(CC)=CC=1)=O)=O
Computed Properties
- Exact Mass: 304.10998
- Monoisotopic Mass: 304.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 517
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 51.2Ų
Experimental Properties
- PSA: 51.21
Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-ethylbenzoyl)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
61124-64-9 (Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-ethylbenzoyl)-) Related Products
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- 10474-32-5(1H-Inden-1-one,2,3-dihydro-2-methyl-2-phenyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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